Cas no 2172505-97-2 (3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• CAS No: 2172505-97-2
• MF: C₁₀H₁₁N₅O₃S
• MW: 281.291039705276
• CID: 6034695
• PubChem ID: 165524227
• Update Time: 2025-05-21

3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• 3-hydroxy-3-{1-[(1,2,3-thiadiazol-5-yl)methyl]-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid
• EN300-1273408
• 2172505-97-2

• Inchi： 1S/C10H11N5O3S/c16-9(17)6-1-10(18,2-6)8-5-15(13-12-8)4-7-3-11-14-19-7/h3,5-6,18H,1-2,4H2,(H,16,17)
• InChI Key： REAFRMSEMJZDBH-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)CN1C=C(C2(CC(C(=O)O)C2)O)N=N1

Computed Properties

• Exact Mass: 281.05826040g/mol
• Monoisotopic Mass: 281.05826040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 142Ų

Additional information on 3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid

3-Hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS number 2172505-97-2, known as 3-hydroxy-3-{1-(1,2,3-thiadiazol-5-yl)methyl-1H-1,2,3-triazol-4-yl}cyclobutane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring fused with a carboxylic acid group and a hydroxyl group. The molecule also features a triazole ring system and a thiadiazole moiety, both of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the thiadiazole group is particularly notable due to its ability to enhance the pharmacokinetic properties of molecules. Thiadiazoles are known for their anti-inflammatory and antioxidant activities, making them valuable in the development of new therapeutic agents. Similarly, the triazole ring system has been extensively studied for its role in improving bioavailability and stability in pharmaceutical compounds.

The cyclobutane ring in this compound adds another layer of complexity to its structure. Cyclobutanes are known for their strained geometry, which can lead to unique reactivity and selectivity in chemical reactions. This feature makes the compound an interesting candidate for exploring novel synthetic pathways and catalytic processes. Recent research has also shown that cyclobutane-containing molecules can exhibit potent inhibitory effects against various enzymes, further underscoring their potential in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thiadiazole and triazole groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including click chemistry and transition metal-catalyzed reactions, to efficiently construct these heterocyclic systems.

In terms of applications, this compound has shown promise in several areas. Its hydroxyl group provides opportunities for further functionalization, allowing chemists to explore its potential as a building block for more complex molecules. Additionally, the carboxylic acid group can participate in esterification or amidation reactions, enabling the creation of derivatives with tailored properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its electronic structure and conformational flexibility, which are critical factors in determining its biological activity. These studies have also highlighted potential interactions with target proteins or enzymes, paving the way for future experimental validations.

In conclusion, the compound with CAS number 2172505-97-2 represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.